Cas no 1823583-57-8 (TCMDC-131678)

TCMDC-131678 structure
TCMDC-131678 structure
Product Name:TCMDC-131678
CAS No:1823583-57-8
MF:C6H6INO3
MW:267.021214008331
CID:4742221
PubChem ID:44523001
Update Time:2024-03-03

TCMDC-131678 Chemical and Physical Properties

Names and Identifiers

    • TCMDC-131678
    • Inchi: 1S/C6H6INO3/c1-3-4(7)5(8-11-3)6(9)10-2/h1-2H3
    • InChI Key: DEYIKAFKPHDCCP-UHFFFAOYSA-N
    • SMILES: COC(C1C(I)=C(C)ON=1)=O

Computed Properties

  • Exact Mass: 266.93924g/mol
  • Monoisotopic Mass: 266.93924g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 164
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 52.3Ų

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